2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H19N3O4/c1-3-17-21-19(26-22-17)13-7-6-8-14(11-13)25-12-18(23)20-15-9-4-5-10-16(15)24-2/h4-11H,3,12H2,1-2H3,(H,20,23)
• InChI Key: KRZRWTVBSQIFDM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC(=CC=C2)OCC(=O)NC3=CC=CC=C3OC
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol

Description

2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-methoxyphenyl)acetamide, also known as EMA-401, is a novel drug candidate that has been extensively researched for its potential therapeutic applications. It is a small molecule that acts as a highly selective antagonist of the angiotensin II type 2 receptor (AT2R), which is involved in the regulation of blood pressure, vascular tone, and inflammation.

Mechanism of Action

2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-methoxyphenyl)acetamide acts as a highly selective antagonist of the AT2R, which is involved in the regulation of blood pressure, vascular tone, and inflammation. By blocking the AT2R, 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-methoxyphenyl)acetamide reduces inflammation and pain, and may also have beneficial effects on cardiovascular function.
Biochemical and Physiological Effects:
2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-methoxyphenyl)acetamide has been shown to have potent analgesic effects in animal models of neuropathic pain, and has also been shown to reduce cough frequency and severity in animal models of chronic cough. In addition, 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-methoxyphenyl)acetamide has been shown to have renoprotective effects in animal models of diabetic nephropathy. These effects are likely due to the drug's ability to block the AT2R and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-methoxyphenyl)acetamide is its high selectivity for the AT2R, which reduces the risk of off-target effects. In addition, 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-methoxyphenyl)acetamide has been well-tolerated in preclinical studies, with no significant adverse effects reported. However, one limitation of 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-methoxyphenyl)acetamide is its relatively low solubility, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-methoxyphenyl)acetamide. One area of interest is the drug's potential use in the treatment of chronic pain and inflammation. In addition, 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-methoxyphenyl)acetamide may have potential applications in the treatment of other diseases, such as hypertension and cardiovascular disease. Further research is needed to fully understand the potential therapeutic applications of 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-methoxyphenyl)acetamide.

Synthesis Methods

The synthesis of 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-methoxyphenyl)acetamide involves several steps, including the reaction of 2-chloro-5-nitrobenzoic acid with ethylamine to form 2-(3-nitrophenyl)ethylamine. This intermediate is then reacted with 3-ethyl-1,2,4-oxadiazole-5-carboxylic acid to form the key intermediate 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)ethylamine. This intermediate is then reacted with 2-methoxyphenylacetic acid to form 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-methoxyphenyl)acetamide.

Scientific Research Applications

2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-methoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including neuropathic pain, chronic cough, and diabetic nephropathy. In preclinical studies, 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-methoxyphenyl)acetamide has been shown to have potent analgesic effects in animal models of neuropathic pain, and has also been shown to reduce cough frequency and severity in animal models of chronic cough. In addition, 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-methoxyphenyl)acetamide has been shown to have renoprotective effects in animal models of diabetic nephropathy.